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Compound of Interest

Compound Name: Pinometostat

Cat. No.: B612198

For researchers and laboratory professionals engaged in drug development, the proper
handling and disposal of investigational compounds like Pinometostat are paramount for
ensuring personnel safety and environmental protection. Pinometostat (also known as EPZ-
5676) is a potent, selective small-molecule inhibitor of the DOT1L histone methyltransferase.[1]
[2] Adherence to strict disposal protocols is essential due to its potential hazards, including
being harmful if swallowed, causing skin and serious eye irritation, and potential respiratory
irritation.[3] Furthermore, it is classified as very toxic to aquatic life with long-lasting effects.[4]

This guide provides a comprehensive, step-by-step operational plan for the safe disposal of
Pinometostat, aligning with standard laboratory safety practices and regulatory guidelines.

l. Immediate Safety and Handling Protocols

Before beginning any procedure that involves Pinometostat, it is crucial to be familiar with its
safety profile and the necessary handling precautions.

Personal Protective Equipment (PPE) and Engineering Controls: Always handle Pinometostat
in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or
aerosols.[3][4] A comprehensive PPE strategy is mandatory and includes:

o Eye Protection: Safety goggles with side-shields.[3]

e Hand Protection: Chemical-resistant protective gloves.[3]
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e Body Protection: An impervious lab coat or clothing.[3]

o Respiratory Protection: A suitable respirator should be used if ventilation is inadequate or
when handling the powder form.[3]

Accessible safety showers and eye wash stations are essential in any laboratory where
Pinometostat is handled.[3]

Storage: Proper storage is critical to maintaining the compound's stability and preventing
accidental exposure.

» Store Pinometostat in a tightly sealed container in a cool, dry, and well-ventilated place.[3]

[4]
e For long-term storage, maintain the powdered form at -20°C and solutions at -80°C.[1][4]

e The storage area should be secure and locked.[3]
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Hazard Class & Precautionary Statements

Description

GHS Classification

Acute toxicity, oral (Category 4); Skin
corrosion/irritation (Category 2); Serious eye
damage/eye irritation (Category 2A); Specific
target organ toxicity, single exposure (Category

3); Acute and Chronic Aquatic Toxicity (Category
1).[31[4]

Hazard Statements

H302: Harmful if swallowed. H315: Causes skin
irritation. H319: Causes serious eye irritation.
H335: May cause respiratory irritation. H410:

Very toxic to aquatic life with long lasting effects.

[3]4]

Prevention

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray. P264: Wash
hands thoroughly after handling. P270: Do not
eat, drink or smoke when using this product.
P280: Wear protective gloves/protective
clothing/eye protection/face protection. P273:

Avoid release to the environment.[3][4]

First Aid (Response)

Eyes: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing and call a
physician. Skin: Wash with plenty of soap and
water. Remove contaminated clothing and wash
it before reuse. Ingestion: Rinse mouth. Do NOT
induce vomiting. Call a physician. Inhalation:
Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[3]

Il. Step-by-Step Disposal Procedure

The primary directive for the disposal of Pinometostat is to manage it as hazardous chemical

waste in accordance with all local, state, and federal regulations.[3] In-lab chemical
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neutralization is not recommended. The following protocol outlines the standard operational
procedure for waste collection and disposal.

Experimental Protocol: Hazardous Waste Segregation and Collection

» Waste Minimization: Before generating waste, employ strategies to minimize the volume of
chemical waste produced. This includes ordering the smallest necessary quantity of the
chemical, maintaining a chemical inventory to avoid redundant purchases, and reducing the
scale of experiments when feasible.[5]

o Waste Identification: All waste streams containing Pinometostat must be treated as
hazardous chemical waste. This includes:

[e]

Unused or expired pure Pinometostat powder.

[e]

Stock solutions (typically in DMSO).[6]

o

Contaminated consumables (e.g., pipette tips, tubes, vials).

[¢]

Contaminated PPE (e.g., gloves).

[¢]

Rinsate from cleaning contaminated glassware.

e Container Selection:

o Use only designated and appropriate hazardous waste containers, which are preferably
made of plastic and have a secure, sealable lid.[5]

o For liquid waste (e.g., solutions in DMSQ), use a non-reactive container with a screw cap.

o For solid waste (e.g., contaminated tips, vials, gloves), use a designated solid chemical
waste container or a securely lined cardboard box specifically for this purpose.

e Labeling:

o Affix a "Hazardous Waste" label to the container before adding the first piece of waste.[5]

o Clearly write "Pinometostat Waste" on the label.
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o List all chemical constituents and their approximate percentages, including solvents (e.g.,
DMSO ~99%, Pinometostat <1%).

o Indicate the relevant hazards by checking the appropriate boxes on the label (e.g., Toxic).

e Accumulation and Storage:
o Keep waste containers securely closed at all times, except when adding waste.[5]

o Store the waste containers in a designated Satellite Accumulation Area (SAA) within the
laboratory, at or near the point of generation.[5] Do not move waste between different
rooms for storage.

» Disposal of "Empty" Containers:

o

The original Pinometostat container is not considered "empty" by regulatory standards
simply because all visible product has been removed.[7]

o For acutely hazardous materials, containers must be triple-rinsed with a suitable solvent.

[7]

o The rinsate generated from this process must be collected and disposed of as hazardous
liquid waste.[7]

o After rinsing, remove or deface the original product label before disposing of the container
in the appropriate solid waste stream (e.g., lab glass disposal).[7]

* Requesting Waste Pickup:

o Once a waste container is full or has been stored for the maximum allowable time (often
up to 12 months, provided accumulation limits are not exceeded), contact your institution's
Environmental Health and Safety (EHRS) department to schedule a waste pickup.[5]

lll. Accidental Release Measures

In the event of a spill, immediate and appropriate action is required to prevent exposure and
environmental contamination.
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Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Ensure
the area is well-ventilated.[3]

Utilize PPE: Don full personal protective equipment as described in Section [.[3]
Containment: Prevent the spill from spreading or entering drains or water courses.[3]
Cleanup:

o For liquid spills, absorb the solution with an inert, finely-powdered liquid-binding material
such as diatomite or universal binders.[3]

o For powder spills, carefully sweep or scoop the material to avoid creating dust.

Decontamination: Scrub the affected surfaces and any contaminated equipment with alcohol.

[3]

Disposal: Collect all contaminated materials (absorbent, PPE, etc.) into a designated
hazardous waste container, label it appropriately, and dispose of it according to the protocol
in Section I1.[3]

Caption: Workflow for the proper segregation and disposal of Pinometostat waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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